molecular formula C8H8N4 B8730849 5-(Pyrazol-1-yl)pyridin-3-amine

5-(Pyrazol-1-yl)pyridin-3-amine

Cat. No.: B8730849
M. Wt: 160.18 g/mol
InChI Key: ATYGFORKXNZCKZ-UHFFFAOYSA-N
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Description

5-(Pyrazol-1-yl)pyridin-3-amine is a useful research compound. Its molecular formula is C8H8N4 and its molecular weight is 160.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8N4

Molecular Weight

160.18 g/mol

IUPAC Name

5-pyrazol-1-ylpyridin-3-amine

InChI

InChI=1S/C8H8N4/c9-7-4-8(6-10-5-7)12-3-1-2-11-12/h1-6H,9H2

InChI Key

ATYGFORKXNZCKZ-UHFFFAOYSA-N

Canonical SMILES

C1=CN(N=C1)C2=CN=CC(=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pyrazole (42 mg), cesium carbonate (340 mg), trans-N,N′-dimethylcyclohexan-1,2-diamine (74 mg), and copper iodide (50 mg) were added to a DMAc (2 ml) solution containing 5-bromopyridin-3-amine (90 mg) in a nitrogen atmosphere, followed by stirring in a sealed tube at 150° C. for 15 hours. The reaction solution was adjusted to room temperature and water was added, followed by extraction with ethyl acetate. The organic layers were washed with saturated saline and dried over anhydrous sodium sulfate. The solvent was distilled away under reduced pressure. The obtained residue was purified by silica gel chromatography (chloroform:MeOH=1:0 to 10:1). A brown solid of 5-(pyrazol-1-yl)pyridin-3-amine (56.7 mg) was thus obtained.
Quantity
42 mg
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
340 mg
Type
reactant
Reaction Step One
Quantity
74 mg
Type
reactant
Reaction Step One
Quantity
50 mg
Type
catalyst
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
90 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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